Cas no 788824-53-3 (N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine)

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine is a protected derivative of thyronamine, featuring both Boc (tert-butoxycarbonyl) and TIPS (triisopropylsilyl) protecting groups. This compound is particularly valuable in synthetic organic chemistry for the controlled functionalization of thyronamine derivatives, enabling selective modifications while preserving reactive sites. The Boc group offers acid-labile protection for the amine, while the TIPS group provides steric shielding for the hydroxyl moiety, enhancing stability during synthetic operations. The iodine substituent further allows for cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the synthesis of complex analogs. This reagent is well-suited for peptide and medicinal chemistry research, where precise protection and reactivity are critical.
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine structure
788824-53-3 structure
Product Name:N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
CAS No:788824-53-3
MF:C28H42INO4Si
MW:611.627361774445
CID:1063144
PubChem ID:11585284
Update Time:2025-11-01

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine Chemical and Physical Properties

Names and Identifiers

    • N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
    • N-TERT-BUTOXYCARBONYL-O-TRIISOPROPYLSILYL 3-IODOTHYRONAMINE,COLOURLESS LIQUID
    • tert-butyl N-[2-[3-iodo-4-[4-tri(propan-2-yl)silyloxyphenoxy]phenyl]ethyl]carbamate
    • N-t-butoxycarbonyl-O-triisopropylsilyl-3-iodothyronamine
    • AGN-PC-00C3VT
    • N-(tert-Butoxycarbonyl)-4'-(triisopropylsilyloxy)-3-iodothyronamine
    • 788824-53-3
    • [2-[3-Iodo-4-[4-[[tris(1-methylethyl)silyl]oxy]phenoxy]phenyl]ethyl]carbamic Acid 1,1-Dimethylethyl Ester
    • FT-0664006
    • DTXSID10468955
    • SCHEMBL13886616
    • N-(tert-Butoxycarbonyl)-4'-(triisopropylsilyloxy)-3-iodothyronamine; [2-[3-Iodo-4-[4-[[tris(1-methylethyl)silyl]oxy]phenoxy]phenyl]ethyl]carbamic Acid 1,1-Dimethylethyl Ester;
    • Inchi: 1S/C28H42INO4Si/c1-19(2)35(20(3)4,21(5)6)34-24-13-11-23(12-14-24)32-26-15-10-22(18-25(26)29)16-17-30-27(31)33-28(7,8)9/h10-15,18-21H,16-17H2,1-9H3,(H,30,31)
    • InChI Key: XSNORFLDJDHTFB-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1OC1C=CC(=CC=1)O[Si](C(C)C)(C(C)C)C(C)C)CCNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 611.19300
  • Monoisotopic Mass: 611.19278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: N/A
  • Boiling Point: 569.8±50.0 °C at 760 mmHg
  • Flash Point: 298.4±30.1 °C
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
  • PSA: 60.28000
  • LogP: 8.90940
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine Security Information

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B690570-5mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
788824-53-3
5mg
$ 138.00 2023-09-08
TRC
B690570-10mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
788824-53-3
10mg
$ 253.00 2023-09-08
TRC
B690570-25mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
788824-53-3
25mg
$ 592.00 2023-04-18
TRC
B690570-50mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
788824-53-3
50mg
$ 1068.00 2023-04-18
TRC
B690570-2mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
788824-53-3
2mg
$ 98.00 2023-09-08
TRC
B690570-5 mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
788824-53-3
5mg
$ 110.00 2022-01-10
TRC
B690570-10 mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
788824-53-3
10mg
$ 205.00 2022-01-10
TRC
B690570-25 mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
788824-53-3
25mg
$ 485.00 2022-01-10
TRC
B690570-50 mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
788824-53-3
50mg
$ 875.00 2022-01-10
SHENG KE LU SI SHENG WU JI SHU
sc-391429-5 mg
N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine,
788824-53-3
5mg
¥2,256.00 2023-07-11

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine Production Method

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine Related Literature

Additional information on N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine: A Comprehensive Overview

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine (CAS No. 788824-53-3) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, BTIS 3-Iodothyronamine, is a derivative of the thyroid hormone triiodothyronine (T3) and is characterized by its unique structural modifications, which include a tert-butoxycarbonyl (Boc) protecting group and a triisopropylsilyl (TIPS) protecting group. These modifications play a crucial role in enhancing the compound's stability and reactivity, making it an invaluable tool in various research applications.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly for the protection of amino groups. It is known for its stability under mild acidic conditions and can be readily removed using strong acids such as trifluoroacetic acid (TFA). The triisopropylsilyl (TIPS) group, on the other hand, is commonly used to protect hydroxyl groups and is stable under a wide range of reaction conditions. The combination of these protecting groups in N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine provides a robust platform for the synthesis of complex molecules and the study of thyroid hormone analogues.

Recent research has highlighted the potential of N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine in understanding the biological activities of thyroid hormones. Thyroid hormones, such as T3, play critical roles in regulating metabolism, development, and growth. The introduction of iodine atoms into the structure of thyroid hormones, as seen in 3-iodothyronamine, can significantly alter their biological properties. For instance, studies have shown that 3-iodothyronamine can act as an agonist or antagonist at specific thyroid hormone receptors, depending on its structural modifications.

In the context of medicinal chemistry, N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine has been explored for its potential therapeutic applications. One area of interest is its use in treating metabolic disorders such as obesity and diabetes. Research has demonstrated that compounds derived from 3-iodothyronamine can modulate energy expenditure and glucose metabolism, offering promising avenues for drug development. Additionally, the compound's ability to cross the blood-brain barrier makes it a candidate for studying central nervous system disorders related to thyroid hormone dysfunction.

The synthesis of N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine involves several steps that require precise control over reaction conditions. The initial step typically involves the protection of the amino group using tert-butoxycarbonyl chloride (Boc2O) and a base such as triethylamine (TEA). The hydroxyl group is then protected using triisopropylsilyl chloride (TIPSCl) in the presence of imidazole. Subsequent steps involve the introduction of iodine atoms through iodination reactions and the final deprotection of the protecting groups to yield the desired compound.

One of the key challenges in working with N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine is ensuring its purity and stability during storage and handling. The compound is sensitive to moisture and light, which can lead to degradation and loss of activity. Therefore, it is essential to store it under inert conditions and at low temperatures to maintain its integrity. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to verify the purity and identity of the compound.

In conclusion, N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine (CAS No. 788824-53-3) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for researchers studying thyroid hormone function and developing novel therapeutic agents. As research continues to uncover new insights into the properties and applications of this compound, it is likely to play an increasingly important role in both academic research and pharmaceutical development.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd